5-(4-Bromophenyl)-3-hydroxy-4-(3-methyl-4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C27H25BrN2O4
• Molecular Weight: 521.4 g/mol
• IUPAC Name: (4E)-5-(4-bromophenyl)-4-[hydroxy-(3-methyl-4-propoxyphenyl)methylidene]-1-(pyridin-3-ylmethyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C27H25BrN2O4/c1-3-13-34-22-11-8-20(14-17(22)2)25(31)23-24(19-6-9-21(28)10-7-19)30(27(33)26(23)32)16-18-5-4-12-29-15-18/h4-12,14-15,24,31H,3,13,16H2,1-2H3/b25-23+
• InChI Key: AYENYAQZOOKCHQ-WJTDDFOZSA-N
• Isomeric SMILES: CCCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)Br)/O)C
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CC3=CN=CC=C3)C4=CC=C(C=C4)Br)O)C

Description

Key structural features include:

• 5-position: A 4-bromophenyl group, contributing electron-withdrawing effects and steric bulk .
• 4-position: A 3-methyl-4-propoxybenzoyl moiety, combining lipophilic (propoxy) and steric (methyl) substituents .
• 1-position: A 3-pyridinylmethyl group, introducing hydrogen-bonding capacity and aromatic interactions .
• 3-position: A hydroxyl group, enabling hydrogen bonding and acidity.

The compound’s molecular formula is C₂₅H₂₁BrN₂O₄ (calculated molecular weight: 493.36 g/mol) .

Biological Activity

The compound 5-(4-Bromophenyl)-3-hydroxy-4-(3-methyl-4-propoxybenzoyl)-1-(3-pyridinylmethyl)-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule with potential biological activities that warrant detailed investigation. This article explores its biological activity, including mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{27}H_{31}BrN_2O_5$, with a molecular weight of approximately 543.45 g/mol. The structure features a pyrrolidine ring, substituted phenyl and pyridinyl groups, and a hydroxy group, which may contribute to its biological properties.

Physical Properties

Property	Value
Molecular Weight	543.45 g/mol
Density	1.374 ± 0.06 g/cm³ (Predicted)
Boiling Point	704.2 ± 60.0 °C (Predicted)
pKa	4.50 ± 1.00 (Predicted)

The biological activity of this compound may be attributed to its ability to interact with various molecular targets within biological systems. The presence of the bromophenyl and pyridinyl groups suggests potential interactions with receptors or enzymes involved in signaling pathways related to inflammation, cancer, or metabolic processes.

In Vitro Studies

Several studies have investigated the biological effects of structurally similar compounds, providing insights into the potential activity of this compound:

• Anticancer Activity : Research on related pyrrolidine derivatives indicates that they can inhibit cancer cell proliferation through apoptosis induction and cell cycle arrest mechanisms. For instance, compounds with similar structural motifs have shown effectiveness against various cancer cell lines in vitro .
• Anti-inflammatory Effects : Some derivatives have demonstrated anti-inflammatory properties by inhibiting pro-inflammatory cytokine production in cultured cells . This suggests that the compound may also possess similar effects.

Case Studies

• Study on Pyrrolidine Derivatives :
  • A study examined the anticancer effects of various pyrrolidine derivatives, noting that compounds with brominated phenyl groups exhibited significant cytotoxicity against breast cancer cells . This supports the hypothesis that the bromophenyl moiety in our compound could enhance its anticancer properties.
• Inflammation Models :
  • In models of acute inflammation, related compounds were found to reduce edema and inflammatory cell infiltration, indicating potential therapeutic benefits for diseases characterized by inflammation .

Comparative Analysis

To better understand the biological activity of this compound, a comparison with similar compounds can be useful:

Compound Name	Biological Activity
5-(4-Chlorophenyl)-3-hydroxy-4-(3-methyl-4-propoxybenzoyl)-1-(pyridin-3-yl)methyl-2H-pyrrol-2-one	Anticancer, anti-inflammatory
5-(4-Fluorophenyl)-3-hydroxy-4-(3-methyl-4-propoxybenzoyl)-1-(pyridin-3-yl)methyl-2H-pyrrol-2-one	Anticancer

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table summarizes key structural analogs and their properties, highlighting substituent-driven differences:

Compound ID	5-Substituent	4-Substituent	1-Substituent	Molecular Weight (g/mol)	Melting Point (°C)	Yield (%)	Reference
Target Compound	4-Bromophenyl	3-Methyl-4-propoxybenzoyl	3-Pyridinylmethyl	493.36	N/R	N/R
Compound 20 ()	4-tert-Butylphenyl	4-Methylbenzoyl	2-Hydroxypropyl	408.23	263–265	62
Compound 23 ()	4-Trifluoromethoxyphenyl	4-Methylbenzoyl	2-Hydroxypropyl	436.16	246–248	32
Compound 29 ()	3-Chlorophenyl	4-Methylbenzoyl	2-Hydroxypropyl	386.12	235–237	47
Compound 38 ()	4-Isopropylphenyl	3-Methylbenzoyl	2-Hydroxypropyl	394.21	221–223	17
Compound ()	4-Bromophenyl	4-Ethoxybenzoyl	3-Pyridinylmethyl	493.36	N/R	N/R
Compound ()	4-Bromophenyl	3,4-Dimethoxybenzoyl	3-Pyridinylmethyl	481.33*	N/R	N/R

*Calculated from formula C₂₄H₂₁BrN₂O₅. N/R: Not reported in the provided evidence.

Key Observations:

5-Substituent Effects: Electron-Withdrawing Groups (EWGs): The target’s 4-bromophenyl group contrasts with electron-donating groups (e.g., 4-dimethylaminophenyl in Compound 21 ), which may enhance solubility but reduce metabolic stability. Steric Bulk: Compounds with bulky 5-substituents (e.g., 4-tert-butylphenyl in Compound 20 ) exhibit higher melting points (263–265°C), suggesting increased crystallinity.

Electronic Effects: Substituents like trifluoromethoxy (Compound 23 ) introduce strong EWGs, which may alter binding affinity in biological targets.

Physicochemical Trends :

• Lower yields (e.g., 9% for Compound 25 ) correlate with sterically hindered substituents (e.g., 3-trifluoromethylphenyl).
• Higher melting points are associated with symmetric substituents (e.g., 4-tert-butylphenyl in Compound 20 ).

Research Implications

• Structure-Activity Relationship (SAR) : The evidence highlights the importance of balancing lipophilicity (propoxy/ethoxy groups) and electronic effects (bromo/chloro substituents) for optimizing bioavailability and target engagement.
• Synthetic Challenges : Low yields in analogs with bulky or polar groups (e.g., Compound 25 ) suggest the need for improved cyclization conditions.
• Biological Potential: While biological data are absent in the evidence, the target’s unique combination of substituents (pyridinylmethyl, bromophenyl) positions it as a candidate for kinase inhibition or antimicrobial studies, akin to pyrrolone derivatives in prior literature .